2-[2-(4-Fluorophenyl)-2-oxoethyl]-6-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-[2-(4-fluorophenyl)-2-oxoethyl]-6-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H20FN5O4/c1-12-10-25-16-17(22-19(25)24(12)8-9-30-3)23(2)20(29)26(18(16)28)11-15(27)13-4-6-14(21)7-5-13/h4-7,10H,8-9,11H2,1-3H3
• InChI Key: HCIQSVWOYXWOPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCOC)N(C(=O)N(C3=O)CC(=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C20H20FN5O4
• Molecular Weight: 413.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a mixture of 2-hydroxyacetophenone, carbon disulfide, potassium carbonate, and bromoethane was dissolved in DMSO in a 250 mL round bottom flask and stirred at 35 °C. After completion of the reaction, ice water was poured into the reaction mixture and the crude product was extracted by ethyl acetate.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. For example, the crystal structure of a related compound, 2- (2- (2-fluorophenyl)-2-oxoethyl)-4 H-chromen-4-one, was determined. The compound crystallized in the monoclinic space group P 2 1 / c with a = 9.1987 (2) Å, b = 17.5458 (3) Å, c = 8.5802 (2) Å, β = 108.193 (3)°, V = 1315.60 (5) Å 3, Z = 4.

Scientific Research Applications

Electron Delocalization and Stability of N-Heterocyclic Carbenes

Research has explored the electron delocalization in molecules with similar structural features, specifically focusing on N-heterocyclic carbenes (NHCs) and their precursors. One study investigated molecules featuring N-fluorophenyl substituents, exploring their stability, reactivity, and electron delocalization effects. This research is pivotal in understanding the electronic characteristics of compounds with complex aromatic systems and their implications in synthetic and medicinal chemistry (Hobbs et al., 2010).

Antiproliferative Activity Against Cancer Cells

Another domain of interest is the design and synthesis of imidazole derivatives as anticancer agents. Compounds with structural similarities have been synthesized and tested for their antiproliferative activities against various human cancer cell lines. This research underscores the potential of such compounds in therapeutic applications, specifically targeting cancer treatment (Zhanxiong Liu et al., 2018).

Fluorophores with Imidazole Core

The development of Y-shaped fluorophores with an imidazole core for potential applications in materials science and optoelectronics is another interesting application. These compounds exhibit significant photostability and emission properties in various solvents, highlighting their utility in developing advanced materials for optical and electronic applications (Ümit Doğru et al., 2015).

Spectroscopic Characterization and Reactivity

The spectroscopic characterization and computational study of newly synthesized imidazole derivatives provide insights into their reactive properties. Such studies are essential for understanding the molecular basis of reactivity and stability, contributing to the development of novel compounds with tailored properties for various applications (Mossaraf Hossain et al., 2018).